Cas no 2228235-12-7 (methyl 4-amino-4-(5-bromopyrimidin-2-yl)butanoate)

• Product Name: methyl 4-amino-4-(5-bromopyrimidin-2-yl)butanoate
• CAS No: 2228235-12-7
• MF: C₉H₁₂BrN₃O₂
• MW: 274.11448097229
• CID: 6196090
• PubChem ID: 165656054
• Update Time: 2025-07-25

methyl 4-amino-4-(5-bromopyrimidin-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-amino-4-(5-bromopyrimidin-2-yl)butanoate
• 2228235-12-7
• EN300-1935187

• Inchi： 1S/C9H12BrN3O2/c1-15-8(14)3-2-7(11)9-12-4-6(10)5-13-9/h4-5,7H,2-3,11H2,1H3
• InChI Key： DOWAXDAWCZBKGD-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C(CCC(=O)OC)N)=NC=1

Computed Properties

• Exact Mass: 273.01129g/mol
• Monoisotopic Mass: 273.01129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 78.1Ų

Additional information on methyl 4-amino-4-(5-bromopyrimidin-2-yl)butanoate

Methyl 4-amino-4-(5-bromopyrimidin-2-yl)butanoate (CAS No. 2228235-12-7): A Key Intermediate in Modern Pharmaceutical Research

Methyl 4-amino-4-(5-bromopyrimidin-2-yl)butanoate, identified by its CAS number 2228235-12-7, is a significant compound in the realm of pharmaceutical chemistry. This molecule has garnered considerable attention due to its versatile applications as an intermediate in the synthesis of various bioactive molecules. Its unique structural features, particularly the presence of both an amino group and a brominated pyrimidine moiety, make it a valuable building block for drug discovery and development.

The compound’s structure consists of a butanoate ester linked to a pyrimidine ring, which is further substituted with a bromine atom at the 5-position. This arrangement provides multiple reactive sites that can be exploited in organic synthesis, enabling the creation of more complex molecules. The 4-amino group, for instance, is a common pharmacophore that can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets. Meanwhile, the 5-bromopyrimidin-2-yl moiety introduces a halogenated aromatic system, which is frequently utilized in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases, including cancer and infectious disorders. Methyl 4-amino-4-(5-bromopyrimidin-2-yl)butanoate has emerged as a crucial intermediate in the synthesis of small-molecule inhibitors that modulate key biological pathways. For instance, studies have demonstrated its utility in constructing inhibitors of kinases and other enzymes implicated in tumor growth and progression. The bromine atom on the pyrimidine ring serves as a handle for further functionalization via palladium-catalyzed reactions, allowing chemists to introduce diverse substituents with high precision.

One notable application of this compound is in the development of antiviral agents. The pyrimidine scaffold is a hallmark of many nucleoside analogs that interfere with viral replication by inhibiting enzymes such as reverse transcriptase or polymerase. By incorporating the 4-amino and 5-bromopyrimidin-2-yl groups, researchers can fine-tune the pharmacokinetic properties and target specificity of these antiviral compounds. Preliminary studies have shown promising results when using derivatives of methyl 4-amino-4-(5-bromopyrimidin-2-yl)butanoate to develop inhibitors against RNA viruses, highlighting its potential as a lead compound or intermediate.

The synthesis of methyl 4-amino-4-(5-bromopyrimidin-2-yl)butanoate typically involves multi-step organic transformations starting from readily available precursors. A common synthetic route begins with the condensation of β-keto esters with bromopyrimidine derivatives under basic conditions, followed by esterification to yield the final product. This approach leverages well-established reaction protocols while allowing for modifications to optimize yield and purity. Advances in catalytic methods have further refined these processes, enabling greener and more efficient synthetic strategies.

The growing interest in this compound has spurred innovation in synthetic methodologies tailored to its unique structural features. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce aryl or heteroaryl groups at the position adjacent to the bromine atom on the pyrimidine ring. Such modifications can enhance binding interactions with biological targets by introducing additional pharmacophoric elements. Additionally, computational chemistry has played a pivotal role in predicting optimal reaction conditions and predicting the properties of derived compounds before experimental validation.

In clinical research settings, derivatives of methyl 4-amino-4-(5-bromopyrimidin-2-yl)butanoate are being evaluated for their potential therapeutic efficacy across multiple disease indications. Preclinical studies have revealed promising activity against certain types of cancer by inhibiting key signaling pathways involved in cell proliferation and survival. Furthermore, its antiviral properties make it an attractive candidate for treating emerging infectious diseases caused by RNA viruses. As drug discovery efforts continue to evolve, this intermediate will likely remain a cornerstone for designing novel therapeutics with improved pharmacological profiles.

The industrial production of methyl 4-amino-4-(5-bromopyrimidin-2-yl)butanoate has also seen advancements aimed at improving scalability and cost-efficiency. Process optimization techniques such as continuous flow chemistry have been explored to enhance reaction yields while minimizing waste generation. These innovations align with broader trends toward sustainable pharmaceutical manufacturing practices that emphasize environmental responsibility without compromising product quality.

The future prospects for methyl 4-amino-4-(5-bromopyrimidin-2-yl)butanoate are bright given its versatility as an intermediate and its potential applications across multiple therapeutic areas. Continued research efforts will likely uncover new synthetic strategies and expand its utility in drug development pipelines worldwide. As scientists delve deeper into understanding molecular interactions at the atomic level through techniques like X-ray crystallography or NMR spectroscopy, compounds like this will serve as invaluable tools for designing next-generation therapeutics tailored to meet unmet medical needs.